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This guide provides an objective comparison of the efficacy of different Transcranial Magnetic
Stimulation (TMS) coil designs for deep brain stimulation. The performance of various coils is
evaluated based on key metrics such as stimulation depth and focality, supported by
experimental data from simulation and phantom studies. Detailed methodologies for key
experiments are provided, along with visualizations of signaling pathways and experimental
workflows to facilitate a comprehensive understanding.

Performance Comparison of TMS Coil Designs

The effectiveness of a TMS coil for deep brain stimulation is primarily determined by its ability
to generate a sufficiently strong electric field at the target depth while maintaining a focused
area of stimulation. There is an inherent trade-off between these two parameters: coils that
achieve greater stimulation depth tend to have lower focality.[1][2] The following tables
summarize quantitative data from computational simulations on a spherical head model,
comparing various coil designs.

Key Metrics:

» Half-value Depth (d%2): The depth at which the electric field strength is half of its maximum
value at the cortical surface. A larger d%2 indicates deeper penetration.
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o Half-value Spread (S%z): The area of the brain at the half-value depth that is stimulated
above the half-maximum electric field strength. A smaller S¥z indicates higher focality.

Table 1: Comparison of Common TMS Coil Designs
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Coil Design

Type

Half-value
Depth (d%)
(cm)

Half-value
Spread (S%)
(cm?)

Key
Characteristic
s

Figure-8 Caoll

Superficial

09-20

High focality,
limited depth.
Standard for
cortical

stimulation.

Circular Coil

Superficial/Deep

14-27

34 -273

Less focal than
Figure-8, but can
achieve greater
depth with larger

diameters.

Double Cone
Coil

Deep

25-31

Comparable to

H-coils

Angled windings
allow for deeper
stimulation than

planar coils.[3]

H-Coil Series
(e.g., H1, H7)

Deep

1.7-24

Variable,
generally less

focal

Designed
specifically for
deep TMS, with
various
configurations for

different targets.

Novel Designs
(e.g., Triple Halo,
Quadruple
Butterfly)

Deep/Focal

Variable

Variable

Aim to optimize
the depth-focality
trade-off. The
Triple Halo Coill
is designed for
deep stimulation,
while the
Quadruple
Butterfly Coil
aims for higher

precision.
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Table 2: Electric Field Strength in Deep Brain Regions (Simulation Data)

Coil Design Target: Thalamus (V/m)
Butterfly Coil 86.2
H-Caoll 28.7
Halo Coil 47.7
Planar Figure-8 Coll 21.7

Experimental Protocols

The evaluation of TMS coil efficacy relies on a combination of computational modeling and
physical measurements in phantom models.

Computational Modeling and Simulation

A common methodology for comparing TMS coil designs involves simulating the electric field
distribution in a realistic human head model.

Protocol:

o Head Model: An anatomically detailed head model is generated from MRI scans, including
distinct tissue compartments such as the scalp, skull, cerebrospinal fluid (CSF), gray matter,
and white matter.

o Tissue Properties: Each tissue type is assigned specific electrical conductivity values. For
example, grey matter is typically assigned a conductivity of 0.276 S/m and white matter
0.126 S/m.

e Coil Modeling: The geometry of the TMS coll is precisely modeled, including the winding
pattern and the presence of any ferromagnetic core.

» Simulation: A quasi-static electromagnetic solver, often based on the finite element method
(FEM), is used to calculate the induced electric field distribution throughout the head model
for a given coil current.
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o Data Analysis: The simulation output is analyzed to determine key performance metrics,
such as the maximum electric field strength at different depths, the volume of activated
tissue, and the focality of the stimulation.

Phantom Measurements

Physical measurements in a phantom head provide a method to validate the results of
computational simulations.

Protocol:

Phantom Construction: A phantom head is constructed, often using a 3D-printed mold, and
filled with a saline solution of known conductivity to mimic the electrical properties of the
brain.

e Probe Placement: Miniature electric field probes are embedded within the phantom at
various locations and depths to measure the induced electric field.

e TMS Caoil Positioning: The TMS coil is placed on the surface of the phantom, and its position
is carefully controlled and recorded.

e Stimulation and Measurement: The TMS coil is activated, and the induced electric field is
measured by the embedded probes.

o Data Comparison: The measured electric field values are compared with the results from
computational simulations to validate the accuracy of the models.

Visualizations
Logical Relationship: The Depth-Focality Trade-off

The design of a TMS coil dictates its performance in terms of stimulation depth and focality.
This diagram illustrates the fundamental trade-off between these two key parameters.
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Coil Design Parameters

Core Material Coil Geometry

(Air vs. Ferromagnetic) (e.g., Figure-8, Double Cone, H-Coil) Coil Size

Improves efficiency Larger size

Reduces energy needed indirectly affecting depth increases depth

Performance Metrics

Y

Larger size
decreases focality

Energy Requirement Stimulation Depth

A
Trade-off
Y

Y

Stimulation Focality
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Computational Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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